Cas no 21677-96-3 (3,7-Nonadienenitrile,4,8-dimethyl-, (3E)-)

• Product Name: 3,7-Nonadienenitrile,4,8-dimethyl-, (3E)-
• CAS No: 21677-96-3
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 286835
• PubChem ID: 6437614
• Update Time: 2025-04-19

3,7-Nonadienenitrile,4,8-dimethyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Nonadienenitrile,4,8-dimethyl-, (3E)-
• (3E)-4,8-dimethylnona-3,7-dienenitrile
• 3,7-Nonadienenitrile,4,8-dimethyl-, (E)- (8CI)
• Homogeranonitrile
• EINECS 228-371-6
• DTXSID6064163
• SCHEMBL806716
• 6250-73-3
• 21677-96-3
• 3,7-Nonadienenitrile, 4,8-dimethyl-, (E)-
• 4,8-Dimethylnona-3,7-dienenitrile
• 3,7-Nonadienenitrile, 4,8-dimethyl-

• Inchi： 1S/C11H17N/c1-10(2)6-4-7-11(3)8-5-9-12/h6,8H,4-5,7H2,1-3H3/b11-8+
• InChI Key： FRTXHDQZMMZCOJ-DHZHZOJOSA-N
• SMILES： N#CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 434.146931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168
• XLogP3: 3.4

Experimental Properties

• PSA: 23.79
• LogP: 3.59278